Cas no 66056-20-0 (Gomisin H)

• Product Name: Gomisin H
• CAS No: 66056-20-0
• MF: C₂₃H₃₀O₇
• MW: 418.480107784271
• CID: 524416
• Update Time: 2025-04-19

Gomisin H Chemical and Physical Properties

Names and Identifiers

• Dibenzo[a,c]cyclooctene-1,7-diol,5,6,7,8-tetrahydro-2,3,10,11,12-pentamethoxy-6,7-dimethyl-, (6S,7S,12aR)-
• Gomisin H
• Dibenzo[a,​c]​cyclooctene-​1,​7-​diol, 5,​6,​7,​8-​tetrahydro-​2,​3,​10,​11,​12-​pentamethoxy-​6,​7-​dimethyl-​, (6S,​7S,​12aR)​-
• Dibenzo[a,c]cyclooctene-1,7-diol,5,6,7,8-tetrahydro-2,3,10,11,12-pentamethoxy-6,7-dimethyl-, stereoisomer
• (6S,7S,12aR)-5,6,7,8-Tetrahydro-2,3,10,11,12-pentamethoxy-6,7-dimethyldibenzo[a,c]cyclooctene-1,7-diol
• (9S,10R)-4,5,14,15,16-Pentamethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexa
• 4,5,14,15,16-Pentamethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaene-3,10-

• Inchi： 1S/C23H30O7/c1-12-8-13-9-15(26-3)20(28-5)19(24)17(13)18-14(11-23(12,2)25)10-16(27-4)21(29-6)22(18)30-7/h9-10,12,24-25H,8,11H2,1-7H3/t12-,23+/m0/s1
• InChI Key： NLJJSPKWNBUDNS-DAOPMYJZSA-N
• SMILES： O[C@]1(C)CC2C=C(C(=C(C=2C2C(=C(C(=CC=2C[C@@H]1C)OC)OC)O)OC)OC)OC

Computed Properties

• Exact Mass: 418.19900
• Monoisotopic Mass: 418.19915329 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86.6
• Molecular Weight: 418.5

Experimental Properties

• Color/Form: Powder
• Density: 1.177±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• PSA: 86.61000
• LogP: 3.58790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins